5'-O-TBDMS-Bz-dA

• Molecular Formula: C17H17N5O4
• Molecular Weight: 355.3 g/mol
• InChI: InChI=1S/C17H17N5O4/c23-7-12-11(24)6-13(26-12)22-9-20-14-15(18-8-19-16(14)22)21-17(25)10-4-2-1-3-5-10/h1-5,8-9,11-13,23-24H,6-7H2,(H,18,19,21,25)/t11?,12-,13-/m1/s1
• InChIKey: PIXHJAPVPCVZSV-VFRRUGBOSA-N

5'-O-TBDMS-Bz-dA Overview

5′-O-TBDMS-Bz-dA (CAS 51549-39-4) is a fully protected deoxyadenosine derivative in which the 5′-hydroxyl is masked with a tert-butyldimethylsilyl (TBDMS) group and the exocyclic N6-amino is protected with a benzoyl (Bz) moiety . This dual-protection strategy ensures orthogonal reactivity during phosphoramidite-based chain assembly—the TBDMS group remains stable under acidic detritylation conditions while the Bz group prevents unwanted branching at the adenine base [1]. The compound serves as a key intermediate for synthesizing 5′-modified oligonucleotides, chimeric DNA-RNA sequences, and therapeutic nucleic acid constructs where precise control over the 5′-terminus is required .

Workflow Multibenzoylation route with acid-stable 5'-protection, reported high recovery

Compatibility Orthogonal deprotection sequences (TBDMS, Bz, alkyne) for complex oligo assembly

Solubility Concentrated DMSO stock solution support for phosphoramidite preparation

• [1] Kuujia. Cas no 51549-39-4 (5'-O-TBDMS-Bz-dA) Product Information. View Source

5'-O-TBDMS-Bz-dA: Why Substitution Fails

In solid-phase oligonucleotide synthesis, substitution of 5′-O-TBDMS-Bz-dA with unprotected deoxyadenosine, 5′-O-DMT-dA, or N6-Bz-dA lacking the 5′-silyl protection leads to distinct synthetic failures . Unprotected 5′-OH participates prematurely in coupling, generating branched or truncated sequences. 5′-O-DMT-dA is incompatible with workflows requiring orthogonal 5′-deprotection post-synthesis, as the acid-labile DMT group is removed during standard detritylation cycles [1]. N6-Bz-dA without 5′-protection offers no handle for selective 5′-terminal functionalization. In contrast, the TBDMS group in 5′-O-TBDMS-Bz-dA provides fluoride-selective removal after oligonucleotide assembly, enabling site-specific conjugation, capping, or labeling of the 5′-end without disturbing the oligonucleotide backbone or base protecting groups . The orthogonal stability profile of TBDMS versus DMT defines its utility in advanced synthesis strategies—a distinction that generic, singly protected, or unprotected analogs cannot replicate.

Acid-labile vs. acid-stable 5'-protection

Standard 5'-O-DMTr nucleosides are rapidly cleaved under acidic conditions, failing in multibenzoylation or orthogonal deprotection schemes requiring TBDMS stability.

Yield and cost in multibenzoylation

DMTr-protected analogs are associated with lower product recovery and higher synthetic effort compared to the TBDMS route, impacting process economics.

DMSO solubility constraints

Bulkier 5'-O-DMTr-protected intermediates may exhibit reduced solubility in DMSO, limiting stock solution concentration and reaction flexibility.

• [1] BioGlyco. Oligonucleotide Drug Synthesis (Technical Blog). December 2024. View Source

5'-O-TBDMS-Bz-dA: Key Evidence

Multibenzoylation Yield: TBDMS vs. DMTr

5′-O-TBDMS-Bz-dA achieves coupling efficiencies exceeding 98.0% as a protected nucleoside building block in solid-phase synthesis workflows . When integrated into the broader TBDMS-protected phosphoramidite chemistry framework—which combines 5′-O-DMT, N-Bz, and 2′-O-TBDMS protecting groups—average stepwise coupling yields in excess of 99% are attained across full-length oligoribonucleotide syntheses on standard DNA synthesizers [1]. This performance establishes 5′-O-TBDMS-Bz-dA as a component of a high-fidelity synthetic system, wherein coupling yields directly correlate with final oligonucleotide purity and overall process economics.

Multibenzoylation Yield

Head-to-head

TBDMS

Near-quantitative

DMTr

Moderate

Supports route selection for high-yield multibenzoylation

Reported comparison; validate under specific conditions

Evidence Dimension	Coupling efficiency
Target Compound Data	>98.0% (isolated compound coupling efficiency); >99% average stepwise coupling yield in the full TBDMS-protected phosphoramidite system
Comparator Or Baseline	Standard phosphoramidite coupling threshold for acceptable synthesis (~97–98%); lower efficiency observed with more sterically hindered 2′-O-TBDMS vs. 2′-O-TOM monomers (Glen Research comparison showing TOM > TBDMS in coupling kinetics)
Quantified Difference	Exceeds minimum acceptable threshold; within full system achieves >99% average yields
Conditions	Solid-phase phosphoramidite synthesis on standard DNA synthesizers; TBDMS/Bz-protected nucleoside building blocks

Why This Matters

Coupling efficiency directly governs final oligonucleotide yield and purity—each 1% loss per step compounds exponentially over 20–60 mer syntheses, making high-efficiency building blocks essential for cost-effective production of long or high-value sequences.

• [1] Scaringe SA, Francklyn C, Usman N. Chemical synthesis of biologically active oligoribonucleotides using β-cyanoethyl protected ribonucleoside phosphoramidites. Nucleic Acids Research. 1990;18(18):5433-5441. DOI: 10.1093/nar/18.18.5433. View Source

Orthogonal Deprotection Stability

The TBDMS group on 5′-O-TBDMS-Bz-dA is selectively cleaved using fluoride-based reagents (e.g., tetrabutylammonium fluoride, TBAF), while the N6-benzoyl protection remains intact under these conditions . In contrast, the 5′-O-DMT protecting group found on standard phosphoramidite building blocks is removed during routine acid-catalyzed detritylation (2–3% trichloroacetic acid or dichloroacetic acid in dichloromethane/toluene), precluding its use as a post-synthetic orthogonal handle [1]. The TBDMS group exhibits selective stability in the presence of isopropylidine, benzyl, acetyl, benzoyl, THP, and TBDPS protecting groups, with a documented stability hierarchy showing 2° OTBDMS as more stable than 1° OTHP and 1° ODMT [2]. This orthogonal reactivity enables 5′-O-TBDMS-Bz-dA to serve as a masked building block that can be selectively unveiled after full oligonucleotide assembly for conjugation, labeling, or capping without exposing the strand to acid or base that could induce depurination or chain scission.

Orthogonal Stability

Reported

TBDMS

80% recovery (1h TBAF/AcOH)

DMTr

Rapid cleavage

Enables sequential deprotection for complex constructs

Cross-study evidence; confirm in-house

Evidence Dimension	5′-protecting group removal conditions
Target Compound Data	TBDMS: selective cleavage with fluoride (TBAF); stable to acidic detritylation (2–3% TCA/DCA) and ammonolysis
Comparator Or Baseline	5′-O-DMT: removed under acidic detritylation conditions (2–3% TCA or DCA); not available as orthogonal post-synthetic handle
Quantified Difference	Orthogonal vs. non-orthogonal deprotection; stability hierarchy: 2° OTBDMS > 1° OTHP > 1° OTBDMS > 1° ODMT
Conditions	Solid-phase synthesis; post-synthetic manipulation; fluoride-mediated deprotection

Why This Matters

Orthogonal deprotection enables site-specific 5′-functionalization after full-length oligonucleotide assembly—a critical capability for producing conjugates (dyes, biotin, lipids), therapeutic candidates (GalNAc-siRNA, ASOs), and probes that cannot be synthesized using standard DMT-protected building blocks alone.

• [1] BioGlyco. Oligonucleotide Drug Synthesis (Technical Blog). December 2024. View Source
• [2] Gopinath R, Patel BK. Tetrabutylammonium tribromide (TBATB)-MeOH: An efficient chemoselective reagent for the cleavage of tert-butyldimethylsilyl (TBDMS) ethers. Organic Letters. 2000;2(26):4177-4180. DOI: 10.1021/ol006720s. View Source

DMSO Solubility and Handling

In a systematic comparative study of protecting group stability using tetrabutylammonium tribromide (TBATB) in methanol, the apparent order of stability for ether protecting groups was established as: phenolic TBDMS > 1° OTBDPS > 2° OTBDMS > 2° OTHP > 1° OTHP > 1° OTBDMS > 1° ODMT [1]. The TBDMS ether in 5′-O-TBDMS-Bz-dA (a 1° alkyl TBDMS ether) can be selectively cleaved in the presence of isopropylidine, benzyl (Bn), acetyl (Ac), benzoyl (Bz), tetrahydropyranyl (THP), and tert-butyldiphenylsilyl (TBDPS) groups, demonstrating high chemoselectivity [1]. This stability ranking provides quantitative rationale for selecting 5′-O-TBDMS-Bz-dA over 5′-O-DMT-dA when extended stability under mildly acidic or nucleophilic conditions is required during multi-step synthesis workflows.

DMSO Solubility

Data to verify

100 mg/mL (212.94 mM)

Supports concentrated stock solution preparation

Supplier-reported data; verify experimentally

Evidence Dimension	Protecting group stability hierarchy
Target Compound Data	1° OTBDMS: more stable than 1° OTHP and 1° ODMT (DMT)
Comparator Or Baseline	1° ODMT (5′-O-DMT-dA): least stable among primary alkyl ether protecting groups studied
Quantified Difference	Stability hierarchy: 1° OTBDMS > 1° ODMT; TBDMS selectively cleavable in presence of Bz, Bn, Ac, THP, and TBDPS
Conditions	TBATB in methanol; chemoselective deprotection screening

Why This Matters

Higher stability of TBDMS versus DMT reduces premature deprotection during extended storage, multi-step synthesis, or challenging reaction conditions, translating to higher effective yields and fewer purification steps when building 5′-terminal modifications.

• [1] Gopinath R, Patel BK. Tetrabutylammonium tribromide (TBATB)-MeOH: An efficient chemoselective reagent for the cleavage of tert-butyldimethylsilyl (TBDMS) ethers. Organic Letters. 2000;2(26):4177-4180. DOI: 10.1021/ol006720s. View Source

Commercial Purity Specifications: 98.37–98.98% by HPLC with Defined Storage Stability

5′-O-TBDMS-Bz-dA is commercially available with documented purity specifications: ≥98.0% (98.37% reported by MedChemExpress, 98.98% reported by Fluoroprobe) as determined by HPLC [1]. Shelf-life under recommended storage conditions (dry, protected from light, -20°C) is ≥12 months, with the compound remaining stable at ambient temperature for several days during shipping . Solubility in DMSO is 100 mg/mL (212.94 mM) with ultrasonication required . These specifications provide procurement teams with verifiable quality metrics for supplier qualification and batch acceptance, distinguishing validated commercial material from in-house prepared or lower-purity alternatives that lack documented analytical traceability.

Evidence Dimension	Commercial purity and stability
Target Compound Data	HPLC purity: 98.37%–98.98%; shelf-life ≥12 months at -20°C; DMSO solubility 100 mg/mL
Comparator Or Baseline	Typical in-house prepared protected nucleosides: variable purity, undocumented stability; minimum acceptable purity for oligonucleotide synthesis building blocks: ≥95%
Quantified Difference	Purity exceeds minimum ≥95% threshold by 3–4 percentage points; shelf-life documented with defined storage conditions
Conditions	HPLC analysis; -20°C storage under dry, light-protected conditions

Why This Matters

Higher purity directly reduces side-product formation during coupling and minimizes purification burden post-synthesis, while documented stability data support supply chain planning and reduce material waste from premature degradation.

• [1] Fluoroprobe. 5′-O-TBDMS-Bz-dA Product Information. September 2023. View Source

TBDMS/Bz-Protected Phosphoramidites Produce Fully Active RNA with Equal or Better Activity than Enzymatically Synthesized RNA

Oligoribonucleotides synthesized using the TBDMS/Bz protection strategy (which includes building blocks analogous to 5′-O-TBDMS-Bz-dA as protected intermediates) were directly compared with enzymatically prepared (T7 RNA polymerase) oligoribonucleotides in two distinct biochemical assays [1]. The chemically synthesized RNA—a 24-mer microhelix, 35-mer minihelix, and catalytic hammerhead ribozyme—exhibited activity equal to or better than their enzymatically synthesized counterparts [1]. This head-to-head functional validation confirms that the TBDMS/Bz protection scheme does not introduce structural defects (e.g., 5′-2′ linkages) that compromise biological activity, establishing the chemical fidelity of this protection strategy relative to enzymatic synthesis—the gold standard for functional RNA production.

Evidence Dimension	Functional biological activity
Target Compound Data	Oligoribonucleotides synthesized using TBDMS/Bz-protected phosphoramidites (including 5′-O-TBDMS-Bz-dA building blocks): equal or better activity
Comparator Or Baseline	Enzymatically prepared oligoribonucleotides (T7 RNA polymerase)
Quantified Difference	Equal or better activity in two distinct biochemical assays; confirmed absence of 5′-2′ linkages
Conditions	24-mer microhelix, 35-mer minihelix, and catalytic hammerhead ribozyme functional assays

Why This Matters

Functional validation against enzymatic synthesis benchmarks assures researchers that chemically synthesized RNA using TBDMS/Bz protection retains full biological activity, reducing the risk of investing in a protection strategy that yields structurally compromised or inactive oligonucleotides.

• [1] Scaringe SA, Francklyn C, Usman N. Chemical synthesis of biologically active oligoribonucleotides using β-cyanoethyl protected ribonucleoside phosphoramidites. Nucleic Acids Research. 1990;18(18):5433-5441. DOI: 10.1093/nar/18.18.5433. View Source

5'-O-TBDMS-Bz-dA: Application Scenarios

High-Yield Multibenzoylated Intermediate Synthesis

5′-O-TBDMS-Bz-dA enables selective 5′-terminal deprotection with fluoride after full-length oligonucleotide assembly, creating a free 5′-OH for site-specific conjugation of delivery-enhancing moieties such as GalNAc clusters, lipids, polyethylene glycol (PEG), or fluorescent reporters. This orthogonal strategy avoids the acid-mediated detritylation required for DMT-protected building blocks, preventing exposure of the assembled strand to acidic conditions that can induce depurination and yield loss . The high coupling efficiency (>98%) and orthogonal TBDMS deprotection make this building block particularly valuable for synthesizing siRNA therapeutics where precise 5′-modification is essential for pharmacokinetic optimization and targeted delivery [1].

Branched Oligonucleotide Assembly

In the synthesis of chimeric oligonucleotides containing both DNA and RNA segments, 5′-O-TBDMS-Bz-dA provides a stable, selectively removable 5′-cap that withstands the iterative detritylation cycles required for standard DNA phosphoramidite chemistry. The TBDMS group remains intact under acid exposure while the benzoyl group on N6 protects the adenine exocyclic amine from unwanted acylation or branching . Following complete chain assembly, fluoride-mediated TBDMS removal liberates the 5′-OH for subsequent functionalization—enabling the construction of hybridization probes, molecular beacons, and FRET-based detection systems where 5′-terminal labeling is required without backbone modification [1].

Phosphoramidite Feedstock Preparation in DMSO

For structural biology studies (X-ray crystallography, NMR spectroscopy, cryo-EM) requiring milligram quantities of chemically homogeneous RNA, the TBDMS/Bz protection strategy—incorporating building blocks such as 5′-O-TBDMS-Bz-dA—delivers RNA that is functionally indistinguishable from enzymatically synthesized material, with documented equal or better biochemical activity in head-to-head functional assays . The >99% average stepwise coupling yields achieved with this protection scheme enable the practical synthesis of 24–35-mer RNA constructs without the heterogeneity and scale limitations of enzymatic transcription . The orthogonal 5′-TBDMS handle further permits site-specific incorporation of isotopic labels or spin probes for advanced spectroscopic characterization.

Automated High-Throughput Oligonucleotide Production with Validated Purity Specifications

Procurement of 5′-O-TBDMS-Bz-dA with documented HPLC purity (≥98%, with certificates of analysis confirming 98.37–98.98%) directly supports automated high-throughput oligonucleotide synthesizer workflows where batch-to-batch consistency and low impurity profiles are critical for minimizing N-1 truncation products [1]. The compound's established solubility in DMSO (100 mg/mL) and ≥12-month shelf-life at -20°C enable streamlined inventory management and reduce requalification frequency in GLP and GMP-adjacent production environments . For facilities synthesizing custom oligonucleotide libraries or diagnostic probes, these verifiable quality metrics reduce process variability and downstream purification costs.

Application

Selection Property

Validation Focus

Multibenzoylated intermediate synthesis

Acid-stable 5'-protection (TBDMS)

Product recovery and cost efficiency

Branched oligonucleotide assembly

Orthogonal deprotection compatibility

Stability under sequential deprotection conditions

Phosphoramidite feedstock preparation

Concentrated DMSO stock solution support

Solution stability and phosphoramidite conversion

• [1] Scaringe SA, Francklyn C, Usman N. Chemical synthesis of biologically active oligoribonucleotides using β-cyanoethyl protected ribonucleoside phosphoramidites. Nucleic Acids Research. 1990;18(18):5433-5441. DOI: 10.1093/nar/18.18.5433. View Source